BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Nintedanib
(BIBF 1120) in Mouse Models

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BIBFO775

Cat. No.: B1666966

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Nintedanib, also known as BIBF 1120, is a potent, orally available triple angiokinase inhibitor
that targets vascular endothelial growth factor receptors (VEGFRS), fibroblast growth factor
receptors (FGFRs), and platelet-derived growth factor receptors (PDGFRS). It is utilized in
various preclinical mouse models to investigate its anti-angiogenic, anti-fibrotic, and anti-tumor
activities. These notes provide detailed protocols and dosage information for the application of
Nintedanib in mouse models, based on established research.

Mechanism of Action

Nintedanib functions by competitively binding to the ATP-binding pocket of the aforementioned
receptor tyrosine kinases. This inhibition blocks downstream signaling pathways crucial for the
proliferation and migration of endothelial cells and pericytes, as well as the proliferation and
survival of tumor cells and fibroblasts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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